Cas no 2694725-30-7 (5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid)

• Product Name: 5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid
• CAS No: 2694725-30-7
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 5614145
• PubChem ID: 165942589
• Update Time: 2025-05-20

5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid
• EN300-33050751
• 2694725-30-7
• 5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid

• Inchi： 1S/C9H10N2O4S/c1-3-5(9(14)15)8(11-4(2)12)16-6(3)7(10)13/h1-2H3,(H2,10,13)(H,11,12)(H,14,15)
• InChI Key： KHDSTEGUONTUER-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)C(C(=O)O)=C1NC(C)=O

Computed Properties

• Exact Mass: 242.03612798g/mol
• Monoisotopic Mass: 242.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 138Ų

Additional information on 5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid

Comprehensive Overview of 5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid (CAS No. 2694725-30-7)

5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid (CAS No. 2694725-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring a thiophene core substituted with carbamoyl, acetamido, and carboxylic acid functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in metabolic pathways.

The growing demand for heterocyclic compounds like 5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid is driven by their versatility in medicinal chemistry. Recent studies highlight its role in developing small-molecule inhibitors and protease modulators, aligning with trends in personalized medicine and precision therapeutics. Its CAS No. 2694725-30-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the compound’s carboxylic acid moiety offers opportunities for further derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies. The methylthiophene backbone enhances stability and bioavailability, traits highly sought after in drug candidates. These attributes position it as a candidate for addressing challenges in drug solubility and target selectivity, key focus areas in modern pharmacology.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many high-risk chemicals, 5-Carbamoyl-2-acetamido-4-methylthiophene-3-carboxylic acid is not classified as hazardous, making it suitable for sustainable lab practices. This aligns with the increasing emphasis on green chemistry and eco-friendly synthesis methods, topics frequently queried in scientific forums and search engines.

In analytical chemistry, the compound’s distinct spectral properties (e.g., NMR and IR signatures) facilitate its identification and purity assessment. Laboratories often optimize HPLC methods for its quantification, addressing common user queries about analytical techniques for similar compounds. Its CAS registry number ensures precise tracking in global chemical inventories, supporting compliance and safety protocols.

Future research directions may explore its utility in bioconjugation or as a building block for peptide mimetics, areas gaining traction in biotechnology. As AI-driven drug discovery accelerates, datasets referencing 2694725-30-7 could contribute to predictive modeling for novel therapeutics. This intersection of chemistry and computational tools underscores the compound’s enduring relevance in innovation-driven fields.